Cas no 16219-98-0 (N-methyl-N-nitrosopyridin-2-amine)

• Product Name: N-methyl-N-nitrosopyridin-2-amine
• CAS No: 16219-98-0
• MF: C₆H₇N₃O
• MW: 137.139280557632
• MDL: MFCD01691560
• CID: 194016
• PubChem ID: 146270
• Update Time: 2025-09-23

N-methyl-N-nitrosopyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine,N-methyl-N-nitroso-
• N-methyl-N-pyridin-2-ylnitrous amide
• 2-Nitrosomethylaminopyridine
• 2-N-nitrosomethylaminopyridine
• methyl-nitroso-pyridin-2-yl-amine
• N-Methyl-N-nitroso-2-aminopyridine
• N-methyl-N-nitrosopyridin-2-amine
• N-Nitroso-N-methyl-2-aminopyridine
• Pyridine,2-nitrosomethylamino
• 739F0M5S0H
• N-methyl-N-(2-pyridyl)nitrous amide
• AKOS040767113
• 2-Pyridinamine, N-methyl-N-nitroso-
• NITROSOMETHYLAMINOPYRIDINE, 2-
• CHEMBL165013
• Q27266163
• UNII-739F0M5S0H
• Pyridine, 2-nitrosomethylamino-
• N-nitroso-N-methylamino-pyridine
• Pyridine, 2-(methylnitrosamino)-
• DTXSID4021050
• BRN 0118228
• 16219-98-0
• EN300-26272292
• 5-22-14-00723 (Beilstein Handbook Reference)

• MDL： MFCD01691560
• Inchi： 1S/C6H7N3O/c1-9(8-10)6-4-2-3-5-7-6/h2-5H,1H3
• InChI Key： WJDNMDMNPIKDCP-UHFFFAOYSA-N
• SMILES： O=NN(C)C1C=CC=CN=1

Computed Properties

• Exact Mass: 137.05900
• Monoisotopic Mass: 137.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Density: 1.17
• Boiling Point: 286.6°Cat760mmHg
• Flash Point: 127.1°C
• Refractive Index: 1.569
• PSA: 45.56000
• LogP: 1.19920

Additional information on N-methyl-N-nitrosopyridin-2-amine

N-Methyl-N-Nitroso-2-Pyridinamine: A Comprehensive Overview

N-Methyl-N-nitroso-2-pyridinamine, also known by its CAS number 16219-98-0, is a compound of significant interest in various scientific and industrial applications. This organic compound belongs to the class of pyridinamines, which are derivatives of pyridine with an amino group attached to the nitrogen atom. The presence of the nitroso group (-N=O) and the methyl substituent in this molecule introduces unique chemical properties that make it valuable in diverse fields.

The structure of N-Methyl-N-nitroso-2-pyridinamine consists of a pyridine ring with an amino group at the 2-position, a methyl group attached to the nitrogen atom, and a nitroso group also attached to the same nitrogen atom. This configuration imparts distinct reactivity and stability to the molecule, making it suitable for various chemical reactions and applications. Recent studies have highlighted its potential in catalysis, pharmaceuticals, and agrochemicals.

One of the most notable applications of N-Methyl-N-nitroso-2-pyridinamine is in the field of catalysis. Researchers have explored its ability to act as a catalyst in various organic reactions, including oxidation and reduction processes. The nitroso group plays a crucial role in these catalytic activities by facilitating electron transfer and stabilizing transition states. This has led to its use in environmentally friendly synthesis methods, reducing the reliance on hazardous chemicals.

In the pharmaceutical industry, N-Methyl-N-nitroso-2-pyridinamine has shown promise as an intermediate in drug synthesis. Its ability to form stable complexes with metal ions has made it a valuable component in designing new drug delivery systems. Recent advancements have focused on its role in creating bioactive compounds with potential anti-cancer and anti-inflammatory properties.

The agrochemical sector has also benefited from the properties of this compound. Studies have demonstrated its effectiveness as a herbicide and fungicide, offering a safer alternative to traditional chemical agents. The methyl group enhances its stability under environmental conditions, making it suitable for agricultural applications without adverse effects on non-target organisms.

From a synthetic perspective, N-Methyl-N-nitroso-2-pyridinamine can be synthesized through various routes, including nucleophilic substitution and condensation reactions. Recent research has optimized these methods to improve yield and purity, making large-scale production more feasible.

In conclusion, N-Methyl-N-nitroso-2-pyridinamine is a versatile compound with wide-ranging applications across multiple industries. Its unique chemical structure and reactivity continue to drive innovative research, positioning it as a key player in modern chemistry.